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Compound of Interest

Compound Name: 2-Undecenoic Acid
CAS No.: 4189-02-0
Cat. No.: B1234553

Get Quote

Proper handling and disposal of 2-Undecenoic Acid are critical for ensuring laboratory safety

and environmental protection. Due to its classification as a skin and eye irritant and its potential
harm to aquatic life, it must be managed as hazardous waste.[1][2][3][4] Disposal procedures
must comply with local, regional, and national regulations.[5]

Immediate Safety and Handling Protocols

Before handling 2-Undecenoic Acid, it is essential to wear appropriate Personal Protective
Equipment (PPE).

Required Personal Protective Equipment:

* Eye Protection: Wear chemical safety goggles or eyeglasses conforming to OSHA's eye and
face protection regulations (29 CFR 1910.133) or European Standard EN166.[5]

o Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1][5]

+ Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

[6]
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Ensure that eyewash stations and safety showers are readily accessible in the workstation
location.[5]

Step-by-Step Disposal Procedure

Disposal of 2-Undecenoic Acid must be handled through your institution's hazardous waste
management program. Under no circumstances should it be poured down the drain or
disposed of in regular trash.[1][4][7][8][9]

Step 1: Waste Collection

o Designate a specific, compatible container for collecting waste 2-Undecenoic Acid. Plastic
containers are often preferred for chemical waste.[8] If possible, use the original container,
provided it is in good condition.[10][11]

e Collect all materials contaminated with 2-Undecenoic Acid, such as absorbent materials
from spills, in the same container.[6][7]

» Do not mix 2-Undecenoic Acid with other waste streams, particularly incompatible materials
like strong bases, oxidizing agents, or reducing agents.[6][10]

Keep the waste container securely closed except when adding waste.[7][8][10]

Step 2: Labeling

o Clearly label the container with the words "Hazardous Waste" and the full chemical name,
"Waste 2-Undecenoic Acid."

e Record the date when waste is first added to the container.[7]

Step 3: Storage

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA).[8][10]

e The SAA must be located at or near the point of waste generation.[8]

o Ensure the storage area is cool, dry, and well-ventilated.[5][6]
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» Use secondary containment bins to segregate the waste and prevent spills.[11][12]
Step 4: Final Disposal

o Once the container is full or ready for disposal, contact your institution's Environmental
Health and Safety (EHS) department or a licensed professional waste disposal service to
arrange for pickup.[4][7][8]

» Follow their specific instructions for waste collection requests.[7]
Spill Management:

 In case of a small spill, absorb the material with an inert substance like vermiculite, dry sand,
or earth.[3][6]

o Place the contaminated absorbent material into your designated hazardous waste container.

[6]

o For large spills, evacuate the area and contact your EHS department immediately.

Quantitative Disposal and Storage Limits

The following table summarizes general quantitative limits for hazardous waste storage in a
laboratory setting, which apply to the storage of 2-Undecenoic Acid waste. These are typical
limits; always confirm with your local regulations and institutional policies.
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Parameter Limit Description Source
The total amount of
) hazardous waste that
Maximum SAA .
55 gallons can be stored in a [8]
Volume

single Satellite

Accumulation Area.

Acutely Toxic Waste
Limit

1 quart (liquid) or 1 kg
(solid)

Maximum

accumulation limit for
"P-listed" acutely toxic
wastes. While 2-
Undecenoic Acid is [8]
not typically P-listed,

this illustrates stricter
controls for highly

hazardous materials.

SAA Storage Time
Limit

Up to 12 months

Partially filled

containers can remain

in an SAA as long as [8]
accumulation limits

are not exceeded.

Time Limit After Full

3 calendar days

A full container must
be removed from the
SAA by the EHS or
(8][10]
waste management
service within three

days.

Drain Disposal pH

Range

5.5-105

pH range for drain
disposal of certain
neutralized, non-
hazardous aqueous
. . [13][14]
solutions. This is not
applicable to 2-
Undecenoic Acid due

to its aquatic toxicity.
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Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural workflow for the proper
disposal of 2-Undecenoic Acid.
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Begin Disposal Process for
2-Undecenoic Acid

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Classify as Hazardous Waste
(Skin/Eye Irritant, Aquatic Toxicity)

Is Hazardous

Step 3: Collect in a Designated,

Compatible, and Sealed Container Do NOT Dispose Down Drain or in Trash

Step 4: Label Container
'Hazardous Waste - 2-Undecenoic Acid'
and Date

Step 5: Store in a Designated
Satellite Accumulation Area (SAA)

Step 6: Arrange for Pickup by
EHS or Licensed Contractor

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Undecenoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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